6β-Hydroxy Betamethasone
6β-Hydroxy Betamethasone
Brand Name:
Vulcanchem
CAS No.:
24703-00-2
VCID:
VC0109596
InChI:
InChI=1S/C22H29FO6/c1-11-6-13-14-8-16(26)15-7-12(25)4-5-19(15,2)21(14,23)17(27)9-20(13,3)22(11,29)18(28)10-24/h4-5,7,11,13-14,16-17,24,26-27,29H,6,8-10H2,1-3H3/t11-,13-,14-,16+,17-,19-,20-,21-,22-/m0/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)O
Molecular Formula:
C22H29FO6
Molecular Weight:
408.5 g/mol
6β-Hydroxy Betamethasone
CAS No.: 24703-00-2
Reference Standards
VCID: VC0109596
Molecular Formula: C22H29FO6
Molecular Weight: 408.5 g/mol
CAS No. | 24703-00-2 |
---|---|
Product Name | 6β-Hydroxy Betamethasone |
Molecular Formula | C22H29FO6 |
Molecular Weight | 408.5 g/mol |
IUPAC Name | (6R,8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C22H29FO6/c1-11-6-13-14-8-16(26)15-7-12(25)4-5-19(15,2)21(14,23)17(27)9-20(13,3)22(11,29)18(28)10-24/h4-5,7,11,13-14,16-17,24,26-27,29H,6,8-10H2,1-3H3/t11-,13-,14-,16+,17-,19-,20-,21-,22-/m0/s1 |
Standard InChIKey | RVBSTEHLLHXILB-DNVCMXBESA-N |
Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3C[C@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)CO)O)C)O)F)C)O |
SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)O |
Canonical SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)O |
Synonyms | 9α-Fluoro-16β-methyl-6β,11β,17α,21-tetrahydroxypregna-1,4-diene-3,20-dione; (6β,11β,16β)-9-Fluoro-6,11,17,21-tetrahydroxy-16-methylpregna-1,4-diene-3,20-dione; 9-Fluoro-6β,11β,17,21-tetrahydroxy-16β-methyl-pregna-1,4-diene-3,20-dione; (6β,11β,16β)-9- |
PubChem Compound | 10431580 |
Last Modified | Dec 23 2021 |
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